Cas no 1416713-88-6 (Methyl 3-chloroisoquinoline-6-carboxylate)

• Product Name: Methyl 3-chloroisoquinoline-6-carboxylate
• CAS No: 1416713-88-6
• MF: C₁₁H₈ClNO₂
• MW: 221.639721870422
• MDL: MFCD22689680
• CID: 1313737
• PubChem ID: 75412037
• Update Time: 2025-04-20

Methyl 3-chloroisoquinoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-chloroisoquinoline-6-carboxylate
• MFCD22689680
• 1416713-88-6
• SCHEMBL15553325
• 3-Chloro-6-(methoxycarbonyl)isoquinoline, 3-Chloro-6-(methoxycarbonyl)-2-azanaphthalene
• CS-0334173
• DA-32703
• Methyl3-chloroisoquinoline-6-carboxylate
• Methyl 3-chloroisoquinoline-6-carboxylate

• MDL： MFCD22689680
• Inchi： 1S/C11H8ClNO2/c1-15-11(14)7-2-3-8-6-13-10(12)5-9(8)4-7/h2-6H,1H3
• InChI Key： AKHJPIMMDUTXAC-UHFFFAOYSA-N
• SMILES： ClC1=CC2C=C(C(=O)OC)C=CC=2C=N1

Computed Properties

• Exact Mass: 221.0243562g/mol
• Monoisotopic Mass: 221.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2Ų